Cas no 61903-19-3 (1-(2-methoxybenzoyl)-1,4-diazepane)

• Product name: 1-(2-methoxybenzoyl)-1,4-diazepane
• CAS No: 61903-19-3
• MF: C₁₃H₁₈N₂O₂
• MW: 234.29422
• MDL: MFCD05879251
• CID: 463474
• PubChem ID: 16776235

1-(2-methoxybenzoyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, hexahydro-1-(2-methoxybenzoyl)-
• 1,4-diazepan-1-yl-(2-methoxyphenyl)methanone
• 1-(2-methoxybenzoyl)-1,4-diazepane
• Z111786738
• 1-[(2-methoxyphenyl)carbonyl]-1,4-diazepane
• EN300-52660
• (1,4-Diazepan-1-yl)(2-methoxyphenyl)methanone
• DTXSID80588316
• 61903-19-3
• MFCD05879251
• AKOS000132104

• MDL： MFCD05879251
• Inchi： InChI=1S/C13H18N2O2/c1-17-12-6-3-2-5-11(12)13(16)15-9-4-7-14-8-10-15/h2-3,5-6,14H,4,7-10H2,1H3
• InChI Key： KUZKJSCFVYVXTI-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1C(=O)N2CCCNCC2

Computed Properties

• Exact Mass: 234.13694
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides